Cas no 2229309-43-5 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine
• CAS No: 2229309-43-5
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 5939211
• PubChem ID: 165852342
• Update Time: 2025-06-08

1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine
• 2229309-43-5
• [1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutyl]methanamine
• EN300-1991978

• Inchi： 1S/C9H14ClN3/c1-13-6-12-8(10)7(13)9(5-11)3-2-4-9/h6H,2-5,11H2,1H3
• InChI Key： HSXBXQDTMRTKSO-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(CN)CCC2)N(C)C=N1

Computed Properties

• Exact Mass: 199.0876252g/mol
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2229309-43-5 and Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine

Compound with the CAS number 2229309-43-5 and the product name 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a cyclobutylmethanamine moiety linked to a 4-chloro-1-methyl-1H-imidazole ring, which suggests a high degree of versatility in its chemical reactivity and biological activity.

The cyclobutylmethanamine component of the molecule introduces a rigid cyclic structure, which can enhance the compound's stability and binding affinity to biological targets. This feature is particularly valuable in drug design, where structural rigidity often correlates with improved pharmacokinetic properties. The presence of the 4-chloro-1-methyl-1H-imidazole moiety further contributes to the compound's chemical diversity, enabling various functional modifications that can fine-tune its biological effects.

Recent research in the field of medicinal chemistry has highlighted the importance of imidazole derivatives in developing novel therapeutic agents. The 4-chloro-1-methyl-1H-imidazole scaffold is known for its ability to interact with a wide range of biological targets, including enzymes and receptors involved in critical metabolic pathways. This has spurred interest in exploring derivatives of this scaffold for their potential therapeutic applications. The incorporation of a cyclobutylmethanamine group into this framework may lead to compounds with enhanced selectivity and efficacy.

One of the most promising areas of research involving compounds like 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine is their application as scaffolds for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of this compound make it a compelling candidate for such applications.

In addition to its potential as a kinase inhibitor, the compound may also exhibit other biological activities. For instance, the 4-chloro substituent on the imidazole ring can influence electron distribution within the molecule, affecting its interactions with biological targets. This substituent is often employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. The cyclobutylmethanamine group, on the other hand, may contribute to solubility and bioavailability, factors that are critical for drug development.

The synthesis of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also allow for modifications that can optimize the compound's biological properties.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of compounds like this one. Molecular modeling techniques enable researchers to predict how a molecule will interact with biological targets at the atomic level. This approach has been instrumental in identifying lead compounds that exhibit high affinity and selectivity for therapeutic targets. By integrating experimental data with computational predictions, scientists can refine their designs to improve both potency and safety profiles.

The pharmacological evaluation of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine involves rigorous testing in vitro and in vivo. In vitro studies typically focus on assessing binding affinity to target proteins, as well as evaluating potential toxicological effects. In vivo studies provide insights into how the compound behaves within an organism, including its distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining whether a compound has sufficient potential to progress into clinical trials.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The compound 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclobutylmethanamine, with its unique structural features and potential applications, exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.

The future prospects for this compound are promising, given its structural versatility and potential therapeutic applications. Ongoing research aims to explore new derivatives and analogs that may enhance its efficacy or reduce side effects. By leveraging cutting-edge synthetic methods and computational tools, scientists can accelerate the discovery process and bring new treatments to patients more quickly.